![molecular formula C26H31N3O2 B4539101 N-cyclohexyl-2-[1-(4-methoxyphenyl)-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl]acetamide](/img/structure/B4539101.png)
N-cyclohexyl-2-[1-(4-methoxyphenyl)-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl]acetamide
Description
This compound is part of a broader class of chemicals known for their intricate molecular architecture and potential in various applications due to their unique chemical and physical properties. The interest in such molecules often stems from their biological activities and potential applications in material science, pharmacology, and as intermediates in organic synthesis.
Synthesis Analysis
The synthesis of complex molecules like this involves multi-step organic reactions, often requiring specific conditions for each step to achieve the desired product with high purity and yield. For example, the catalytic hydrogenation technique is a green synthesis approach that highlights the importance of selectivity and efficiency in the synthesis of similar acetamide compounds, offering a more environmentally friendly and sustainable process (Zhang Qun-feng, 2008).
Molecular Structure Analysis
The molecular structure of compounds in this class is characterized by specific conformations and molecular interactions. For instance, the study of the crystal structure of similar compounds reveals the significance of molecular geometry, conformation, and intermolecular interactions in determining the compound's physical and chemical properties (Abdullah M. Asiri et al., 2012).
Chemical Reactions and Properties
These compounds can undergo a variety of chemical reactions, highlighting their reactivity and functional group transformations. For example, the reactivity of the acetamide moiety towards nucleophilic substitution reactions demonstrates the versatility of such compounds in organic synthesis (Takeo Sakai et al., 2022).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are crucial for the practical application of these compounds. Studies on similar molecules often focus on crystalline structure analysis to understand better the factors influencing these properties (Ersin Inkaya et al., 2012).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity towards various reagents, and stability under different conditions, are fundamental for the application of these compounds in chemical synthesis and other areas. Research in this field often explores the reactivity and stability of the functional groups present in these molecules, providing insights into their potential applications and handling (R. Galeazzi et al., 1996).
properties
IUPAC Name |
N-cyclohexyl-2-[1-(4-methoxyphenyl)-1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N3O2/c1-31-20-13-11-18(12-14-20)26-25-22(21-9-5-6-10-23(21)28-25)15-16-29(26)17-24(30)27-19-7-3-2-4-8-19/h5-6,9-14,19,26,28H,2-4,7-8,15-17H2,1H3,(H,27,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBBLCTXSNSOSSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2C3=C(CCN2CC(=O)NC4CCCCC4)C5=CC=CC=C5N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-[1-(4-methoxyphenyl)-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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